Cas no 651304-80-2 (Phenol, 2-[1-[(5-hydroxypentyl)amino]ethyl]-)

• Product Name: Phenol, 2-[1-[(5-hydroxypentyl)amino]ethyl]-
• CAS No: 651304-80-2
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 406634
• PubChem ID: 11117673
• Update Time: 2025-04-19

Phenol, 2-[1-[(5-hydroxypentyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[1-[(5-hydroxypentyl)amino]ethyl]-
• 2-[1-(5-hydroxypentylamino)ethyl]phenol
• DTXSID90455843
• 651304-80-2

• Inchi： 1S/C13H21NO2/c1-11(14-9-5-2-6-10-15)12-7-3-4-8-13(12)16/h3-4,7-8,11,14-16H,2,5-6,9-10H2,1H3
• InChI Key： FTXVZLBMVKCLSW-UHFFFAOYSA-N
• SMILES： OCCCCCNC(C)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.49